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Application Notes and Protocols

First-order ordinary differential equations (ODEs) are fundamental to modeling a vast array of

physical phenomena where the rate of change of a quantity is proportional to the quantity itself.

[1][2][3] These mathematical models are crucial in fields ranging from classical mechanics and

thermodynamics to electricity and nuclear physics.[1][4][5] This document provides detailed

application notes and experimental protocols for three key examples: Newton's Law of Cooling,

RC Circuits, and Radioactive Decay, tailored for researchers, scientists, and professionals in

drug development who may utilize analogous principles in their respective fields.

Newton's Law of Cooling
Newton's Law of Cooling describes the rate at which an object's temperature changes when it

is exposed to a surrounding environment with a different, constant temperature.[4] The law

states that the rate of heat loss of a body is directly proportional to the difference in the

temperatures between the body and its surroundings.[6] This phenomenon is modeled by the

first-order linear ODE:

dT/dt = -k(T - Tₐ)[2][4]

Where:

T(t) is the temperature of the object at time t.
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Tₐ is the ambient temperature of the surroundings.

k is a positive constant of proportionality that depends on the properties of the object and its

environment.

The solution to this differential equation is:

T(t) = Tₐ + (T₀ - Tₐ)e⁻ᵏᵗ

Where T₀ is the initial temperature of the object.

Experimental Protocol: Verification of Newton's Law of
Cooling
This protocol outlines the steps to experimentally verify Newton's Law of Cooling.[6][7][8]

Materials:

Calorimeter with a stirrer and a two-holed lid[6]

Two thermometers (one for the liquid, one for the ambient temperature)[6]

Stopwatch[6]

Heating apparatus (e.g., hot plate or burner)[6]

Beaker[6]

Water

Clamp stand[6]

Procedure:

Measure and record the ambient room temperature (Tₐ).[7][8]

Heat a volume of water in a beaker to approximately 80-90°C.[6][7]

Pour the hot water into the calorimeter, filling it to about two-thirds of its capacity.[6]
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Place the lid on the calorimeter and insert one thermometer into the water and the stirrer

through the holes. The second thermometer should be positioned to measure the ambient air

temperature.[6]

Start the stopwatch and simultaneously begin stirring the water gently to ensure uniform

temperature distribution.[6]

Record the temperature of the water at regular intervals (e.g., every minute) until the

temperature has significantly decreased.[6][7]

Data Presentation
The collected data can be summarized in the following table.

Time (minutes) Temperature of Water (°C)
Temperature Difference (T
- Tₐ) (°C)

0 85.0 60.0

1 82.5 57.5

2 80.1 55.1

5 74.0 49.0

10 65.2 40.2

15 58.5 33.5

20 53.1 28.1

(Sample data assuming an

ambient temperature of

25.0°C)

Logical Workflow
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Experimental Setup

Data Collection

Data Analysis

Set up Calorimeter, Thermometers, and Stopwatch

Heat Water to 80-90°C

Pour Hot Water and Start Timer

Measure Ambient Temperature (Tₐ)

Record Water Temperature at Regular Intervals

Calculate Temperature Difference (T - Tₐ)

Plot ln(T - Tₐ) vs. Time

Verify Linearity to Confirm Newton's Law

Click to download full resolution via product page

Caption: Workflow for verifying Newton's Law of Cooling.
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An RC circuit, consisting of a resistor and a capacitor, is a fundamental component in

electronics used in timing circuits, filters, and oscillators.[9][10] The charging and discharging of

the capacitor in an RC circuit is modeled by a first-order ODE.[4][9] When a DC voltage source

is applied, the voltage across the capacitor, Vc(t), during charging is described by:

R(dQ/dt) + Q/C = Vₛ

Given that I = dQ/dt and Vc = Q/C, this can be written as:

RC(dVc/dt) + Vc = Vₛ

The solution for a charging capacitor is:

Vc(t) = Vₛ(1 - e⁻ᵗ/ᴿᶜ)

And for a discharging capacitor:

Vc(t) = V₀e⁻ᵗ/ᴿᶜ[11]

Where:

Vₛ is the source voltage.

V₀ is the initial voltage across the capacitor.

R is the resistance.

C is the capacitance.

τ = RC is the time constant of the circuit.[9][11]

Experimental Protocol: Measuring the Time Constant of
an RC Circuit
This protocol describes how to measure the time constant of a series RC circuit.[11][12][13]

Materials:
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Function generator[10]

Oscilloscope[10]

Digital Multimeter[10]

Resistor (e.g., 10 kΩ)[9]

Capacitor (e.g., 1 µF)[9]

Breadboard and connecting wires[13]

Procedure:

Use the multimeter to measure the actual resistance (R) and capacitance (C) of the

components.[12]

Construct the RC series circuit on the breadboard.[13]

Set the function generator to produce a square wave with a frequency low enough that the

capacitor has sufficient time to fully charge and discharge in each cycle. The period of the

square wave should be much greater than the expected time constant (τ = RC).[12]

Connect the function generator output to the input of the RC circuit.[11]

Connect Channel 1 of the oscilloscope to the function generator output (input voltage) and

Channel 2 across the capacitor (output voltage).[13]

Observe the charging and discharging curves of the capacitor voltage on the oscilloscope.

Measure the time it takes for the capacitor's voltage to reach 63.2% of the maximum voltage

during charging, or to fall to 36.8% of its initial voltage during discharging. This time is the

experimental time constant (τ).[12]

Data Presentation
The theoretical and experimental values can be compared in a table.
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Parameter Theoretical Value Experimental Value
Percent Difference
(%)

Resistance (R) 10.0 kΩ 9.98 kΩ -

Capacitance (C) 1.00 µF 1.02 µF -

Time Constant (τ =

RC)
10.0 ms 10.18 ms 1.8

Experimental Workflow Diagram
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Circuit Construction

Measurement

Analysis

Measure R and C Values

Assemble RC Circuit on Breadboard

Connect Function Generator and Oscilloscope

Apply Square Wave Input

Observe Vc(t) on Oscilloscope

Measure Time to 63.2% of Vmax (τ)

Compare Experimental and Theoretical τ

Calculate Theoretical τ = R * C

Click to download full resolution via product page

Caption: Workflow for measuring the RC circuit time constant.
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Radioactive decay is the process by which an unstable atomic nucleus loses energy by

radiation.[14][15] The rate of decay of a radioactive substance is proportional to the number of

radioactive nuclei present.[16][17] This is a classic example of a first-order process, modeled

by the ODE:

dN/dt = -λN[18]

Where:

N(t) is the number of radioactive nuclei at time t.

λ is the decay constant, which is characteristic of the radioactive substance.

The solution to this equation is:

N(t) = N₀e⁻ˡᵗ

Where N₀ is the initial number of radioactive nuclei at t = 0. A related and more commonly cited

quantity is the half-life (t₁/₂), the time required for half of the radioactive nuclei to decay, which

is related to the decay constant by:

t₁/₂ = ln(2) / λ[2]

Protocol: Modeling Radioactive Decay (Conceptual)
Directly measuring the number of nuclei is not feasible in a standard lab. However, the activity

(rate of decay), which is proportional to N, can be measured with a Geiger counter. This

conceptual protocol describes how the decay constant and half-life can be determined.

Materials:

A sample of a radioactive isotope with a relatively short half-life (e.g., a simulation source or

a short-lived medical isotope under controlled conditions).

Geiger-Müller counter and associated data-logging software.

Lead shielding for background radiation measurement.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.colorado.edu/amath/sites/default/files/attached-files/project1appm2360_fa2018_.pdf
https://m.youtube.com/watch?v=JWVC6cIyasw
https://users.math.msu.edu/users/gnagy/teaching/13-fall/mth340/L05-340.pdf
https://www.youtube.com/watch?v=7tVp2Tv3Zkc
https://m.youtube.com/watch?v=KAMqFUXfv_w
https://fiveable.me/linear-algebra-and-differential-equations/unit-8/applications-first-order-differential-equations/study-guide/pGZlFmxrLl6CYIzB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Without the radioactive source present, use the Geiger counter to measure the background

radiation level over a set period. This will be subtracted from subsequent measurements.

Place the radioactive sample at a fixed distance from the Geiger counter.

Begin data logging, recording the number of counts (decays) over short, regular time

intervals (e.g., every 30 seconds).

Continue recording until the count rate has dropped to a level close to the background

radiation.

Subtract the average background count rate from each measurement to get the corrected

count rate for the sample.

Since the count rate is proportional to N, a plot of the natural logarithm of the corrected count

rate versus time should yield a straight line.

The slope of this line will be equal to -λ, the decay constant.

The half-life can then be calculated using the formula t₁/₂ = ln(2) / λ.

Data Presentation
Hypothetical data for a radioactive decay experiment.
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Time (minutes)
Measured Counts
(per 30s)

Corrected Count
Rate (counts/min)

ln(Corrected Rate)

0 480 960 6.87

2 385 770 6.65

4 308 616 6.42

6 246 492 6.20

8 197 394 5.98

10 158 316 5.76

(Assuming a constant

background count that

has been subtracted)

Logical Relationship Diagram
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Theoretical Model Experimental Measurement

Parameter Determination

dN/dt = -λN

N(t) = N₀e⁻ˡᵗ

Plot ln(Activity) vs. Time

predicts linear relationship

Measure Activity (Count Rate) over Time

Correct for Background Radiation

Determine Slope = -λ

Calculate t₁/₂ = ln(2)/λ

Click to download full resolution via product page

Caption: Logical flow from ODE model to half-life determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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